Arnolol

• CAS No.: 87129-71-3
• Molecular Formula: C14H23NO3
• Molecular Weight: 253.34 g/mol
• IUPAC Name: 3-amino-1-[4-(2-methoxyethyl)phenoxy]-3-methylbutan-2-ol
• InChI: InChI=1S/C14H23NO3/c1-14(2,15)13(16)10-18-12-6-4-11(5-7-12)8-9-17-3/h4-7,13,16H,8-10,15H2,1-3H3
• InChI Key: LAWLHMWODZUZJH-UHFFFAOYSA-N
• SMILES: CC(C)(C(COC1=CC=C(C=C1)CCOC)O)N
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: 4-(2-methoxyethylphenoxy)-3-amino-3-methylbutan-2-ol; arnolol; arnolol fumarate

Description

Arnolol is a beta blocker with the chemical formula C14H23NO3 and a molar mass of 253.342 g·mol−1 . It is primarily used as an antihypertensive agent, meaning it helps lower blood pressure . Beta blockers like this compound work by blocking the effects of adrenaline on the heart, which helps to reduce heart rate and blood pressure.

Scientific Research Applications

Arnolol has a wide range of scientific research applications:

Chemistry: It is used as a model compound in studies involving beta blockers and their interactions with various reagents.

Biology: this compound is studied for its effects on biological systems, particularly its role in blocking beta-adrenergic receptors.

Medicine: As an antihypertensive agent, this compound is used in research related to cardiovascular diseases and hypertension management.

Industry: This compound’s synthesis and production methods are of interest in the pharmaceutical industry for the development of efficient manufacturing processes.

Preparation Methods

Arnolol can be synthesized through various methods. One common synthetic route involves the reaction of 3-(4-acetamido) phenoxy-1,2 epoxypropane with isopropylamine under the catalysis of carbonic ether gemini surfactants . This method is advantageous because it shortens the reaction time, improves synthetic efficiency, and yields high-purity products . Industrial production methods often involve similar processes but on a larger scale, optimizing reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

Arnolol undergoes several types of chemical reactions, including:

Oxidation: this compound can be oxidized using various oxidizing agents.

Reduction: Reduction reactions of this compound are less common but can be performed under specific conditions.

Substitution: this compound can undergo substitution reactions, particularly nucleophilic substitution, where functional groups are replaced by nucleophiles.

Common reagents used in these reactions include peroxymonosulfate , vanadium , and cobalt . The major products formed depend on the specific reaction conditions and reagents used.

Mechanism of Action

Arnolol exerts its effects by blocking beta-adrenergic receptors, specifically the β1-adrenergic receptor . This action reduces the effects of adrenaline and noradrenaline on the heart, leading to a decrease in heart rate and blood pressure . The molecular targets involved include the β1-adrenergic receptors located in cardiac tissue .

Comparison with Similar Compounds

Arnolol is similar to other beta blockers such as atenolol and propranolol . it has unique properties that distinguish it from these compounds:

Atenolol: Like this compound, atenolol is a beta-1 selective blocker used to manage hypertension and angina. atenolol has a different chemical structure and pharmacokinetic profile.

Propranolol: Propranolol is a non-selective beta blocker, meaning it blocks both β1 and β2 receptors.

These comparisons highlight this compound’s specificity for β1-adrenergic receptors, making it a valuable compound in the treatment of cardiovascular conditions.

Synthesis routes and methods

Procedure details

19 g of 1-[4-(2-methoxyethyl)-phenoxy]-3-nitro-3-methyl-butan-2-ol are hydrogenated at 60° C. and under a pressure of 6 bar in a mixture of 250 ml of ethanol and 50 ml of glacial acetic acid in the presence of 4 g of palladium-on-charcoal (10% Pd). After the mixture has been filtered and the solvent has been evaporated off, the residue is rendered alkaline with 2N NaOH and the mixture is extracted with CH2Cl2. The organic phase is washed with water and dried with Na2SO4 to give, after evaporation, 15 g of the amine, which is converted into the hydrochloride with ethanol hydrochloric acid. Melting point: 120°-122° C. (ethyl acetate).